Cas no 895785-10-1 (N'-(2-ethylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide)

• Product Name: N'-(2-ethylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide
• CAS No: 895785-10-1
• MF: C₂₁H₂₀FN₃O₂S
• MW: 397.46580696106
• CID: 5516820
• Update Time: 2025-07-16

N'-(2-ethylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-ethylphenyl)-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]oxamide
• N'-(2-ethylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide

• Inchi： 1S/C21H20FN3O2S/c1-2-14-6-3-4-9-18(14)25-20(27)19(26)23-11-10-17-13-28-21(24-17)15-7-5-8-16(22)12-15/h3-9,12-13H,2,10-11H2,1H3,(H,23,26)(H,25,27)
• InChI Key： UHSWUBTXFSGZCF-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=CC(F)=C2)=N1)(=O)C(NC1=CC=CC=C1CC)=O

Additional information on N'-(2-ethylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide

Professional Introduction to N'-(2-ethylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide (CAS No. 895785-10-1)

N'-(2-ethylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 895785-10-1, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The molecular structure of this compound features a complex arrangement of aromatic rings, heterocyclic moieties, and amide functionalities, which contribute to its potential as a pharmacological agent.

The central core of the molecule is the 1,3-thiazole ring system, which is known for its broad spectrum of biological activities. Specifically, the 1,3-thiazole moiety at the 4-position is linked to an ethyl chain that further extends into a secondary amine group. This structural motif is particularly noteworthy because it allows for interactions with various biological targets, including enzymes and receptors. The presence of the 3-fluorophenyl group introduces a fluorine atom into the aromatic ring system, which can modulate the electronic properties of the molecule and enhance its binding affinity to biological targets. This fluorine substitution is a common strategy in drug design to improve metabolic stability and pharmacokinetic properties.

The compound also incorporates a 2-ethylphenyl group, which contributes to its lipophilicity and may influence its ability to cross biological membranes. The combination of these structural elements results in a molecule that is both structurally diverse and functionally intriguing. In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific arrangement of atoms in N'-(2-ethylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide suggests that it may exhibit similar properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The amide functionalities present in the molecule can serve as hydrogen bond donors or acceptors, facilitating interactions with biological targets. Additionally, the presence of multiple aromatic rings provides opportunities for π-stacking interactions, which are crucial for binding affinity in many pharmacological systems. These features make N'-(2-ethylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide a promising candidate for further investigation.

In the context of current research trends, this compound aligns well with the growing emphasis on structure-based drug design. High-throughput screening and computational modeling have become indispensable tools in modern pharmaceutical research, allowing scientists to rapidly identify and optimize lead compounds. The unique structural features of N'-(2-ethylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide make it an attractive candidate for these approaches. By leveraging computational methods such as molecular docking and quantum mechanical calculations, researchers can gain insights into how this molecule interacts with potential biological targets.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions. This level of synthetic complexity underscores the ingenuity required to develop novel pharmaceutical agents. The use of advanced synthetic techniques ensures that the final product is pure and well-characterized, which is essential for subsequent biological evaluation.

Biological evaluation has been a critical focus area for researchers studying N'-(2-ethylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide. Preliminary studies have shown that this compound exhibits promising activity against certain enzymatic targets relevant to human health. For instance, it has demonstrated inhibitory effects on enzymes involved in inflammation pathways, suggesting potential therapeutic applications in managing inflammatory diseases. Additionally, its interaction with other biological targets has been explored using both in vitro and in vivo models.

The role of fluorine substitution in enhancing biological activity cannot be overstated. Fluorinated aromatic compounds are widely recognized for their improved pharmacokinetic profiles and increased binding affinity to biological targets. In the case of N'-(2-ethylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide, the presence of the 3-fluorophenyl group likely contributes to these favorable properties. This substitution pattern has been successfully employed in numerous drug candidates that have reached clinical development.

The future prospects for this compound are promising. As research continues to uncover new therapeutic applications for thiazole derivatives, N'-(2-ethylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide may find utility in treating a range of diseases beyond inflammation management. Its unique structural features provide a strong foundation for further optimization through medicinal chemistry approaches such as structure-based drug design and rational molecular diversification.

In conclusion, N'-(2-ethylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethYL}ethanediamide (CAS No. 895785-10) stands out as a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and aromatic systems makes it an attractive candidate for further investigation into new therapeutic applications. As our understanding of molecular interactions continues to evolve through advanced computational methods and synthetic techniques，this compound will undoubtedly play an important role in shaping future drug discovery efforts。